N-(3-chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-(4-cyanophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c19-15-2-1-3-16(12-15)21-18(24)23-10-8-22(9-11-23)17-6-4-14(13-20)5-7-17/h1-7,12H,8-11H2,(H,21,24)
• InChI Key: OHHHEISENXHEQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

N-(3-chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide, also known as N-CPTC, is a synthetic organic compound with a wide range of applications in scientific research. N-CPTC has been studied for its potential use as an anti-inflammatory, antioxidant, and antifungal agent. Additionally, it has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer’s disease.

Scientific Research Applications

Polymer Science Applications

A study by Kim et al. (2016) describes the synthesis of aromatic polyamides and polyimides containing pendent pyrazole rings with amino and cyano groups. These polymers, derived from a new monomer related to N-(3-chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide, exhibited good solubility in various organic solvents and high thermal stability. The polymers showed no glass transition temperature before degradation, and the degradation temperatures for polyamides and polyimides were approximately 420°C and 470°C, respectively, indicating their potential use in high-temperature applications (Kim et al., 2016).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, Francisco et al. (2002) explored the synthesis and structure-activity relationships of amide and hydrazide analogues of a cannabinoid CB(1) receptor antagonist, aiming to investigate the aminopiperidine region's structure-activity relationship. While the focus was on a different compound, the methodologies and SAR findings provide insights into designing inhibitors and modulators for receptor targets, relevant for compounds like N-(3-chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide (Francisco et al., 2002).

Optoelectronics and Material Science

Zhao et al. (2004) reported on the synthesis, structural, and optoelectronic properties of 2,5-di(aryleneethynyl)pyrazine derivatives, offering a perspective on the utility of pyrazine derivatives in light-emitting devices. These compounds' electron-transporting properties were highlighted, suggesting potential applications of N-(3-chlorophenyl)-4-(4-cyanophenyl)tetrahydro-1(2H)-pyrazinecarboxamide in developing optoelectronic materials (Zhao et al., 2004).